Cas no 212321-78-3 (BIBR 1087 SE)
Bibr 1087 se is an intermediate metabolite of dabigatran etexilate

BIBR 1087 SE structure
Product Name:BIBR 1087 SE
CAS No:212321-78-3
Molecular Formula:C32H37N7O5
Molecular Weight:599.68008
CID:1061485
BIBR 1087 SE Properties
Names and Identifiers
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- Desethyl Dabigatran Etexilate
- 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
- Desethyl Pradaxa
- (E)-3-(2-(((4-(N'-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
- BIBR 1087 SE
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- InChIKey: UGEWTLXHMYKLCO-UHFFFAOYSA-N
- Inchi: InChI=1S/C32H37N7O5/c1-3-4-5-8-19-44-32(43)37-30(33)22-10-13-24(14-11-22)35-21-28-36-25-20-23(12-15-26(25)38(28)2)31(42)39(18-16-29(40)41)27-9-6-7-17-34-27/h6-7,9-15,17,20,35H,3-5,8,16,18-19,21H2,1-2H3,(H,40,41)(H2,33,37,43)
- SMILES: CCCCCCOC(=O)NC(=N)c1ccc(NCc2nc3cc(ccc3n2C)C(=O)N(CCC(O)=O)c2ccccn2)cc1
Computed Properties
- Exact Mass: 599.28600
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 17
- Heavy Atom Count: 44
Experimental Properties
- LogP: 5.89740
- PSA: 165.03000
BIBR 1087 SE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C3B2-5mg |
Desethyl Dabigatran Etexilate |
212321-78-3 | 96 | 5mg |
$180.00 | 2025-02-25 | |
A2B Chem LLC | AF63358-5mg |
Desethyl Dabigatran Etexilate |
212321-78-3 | 95% | 5mg |
$148.00 | 2024-04-20 | |
Aaron | AR00C3JE-1mg |
Desethyl Dabigatran Etexilate |
212321-78-3 | 95% | 1mg |
$102.00 | 2025-01-24 | |
eNovation Chemicals LLC | Y1265245-5mg |
Desethyl Dabigatran Etexilate |
212321-78-3 | 96% | 5mg |
$325 | 2024-06-06 | |
MedChemExpress | HY-W004360-10mM*1mLinDMSO |
BIBR 1087 SE |
212321-78-3 | 96.57% | 10mM*1mLinDMSO |
¥2771 | 2023-07-26 | |
TRC | D289070-5mg |
Desethyl Dabigatran Etexilate |
212321-78-3 | 5mg |
$ 232.00 | 2023-09-08 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B880489-5mg |
BIBR 1087 SE |
212321-78-3 | ≥96% | 5mg |
¥2,154.60 | 2022-09-02 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47076-5mg |
BIBR 1087 SE (Desethyl Dabigatran Etexilate) |
212321-78-3 | 98% | 5mg |
¥1872.00 | 2023-09-08 |
BIBR 1087 SE Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:212321-78-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
BIBR 1087 SE Related Literature
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Kazuya Imamura,Yukiko Kawano,Shin-ichiro Miyahara,Tomokazu Yamamoto,Syo Matsumura,Katsutoshi Nagaoka Chem. Sci., 2017,8, 674-679
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Baljit Singh,Eithne Dempsey RSC Adv., 2013,3, 2279-2287
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5. Front cover
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Fang Kong,Jiang-Gao Mao RSC Adv., 2016,6, 79681-79687
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8. Contents
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9. Front cover
Recommended suppliers
Amadis Chemical Company Limited
(CAS:212321-78-3)BIBR 1087 SE

Purity:99%/99%/99%
Quantity:5mg/10mg/25mg
Price($):288.0/508.0/1112.0